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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two key fungicides, picarbutrazox and

cyazofamid, for the control of downy mildew, a significant threat to a wide range of agricultural

crops. This analysis is based on available experimental data to assist in informed decision-

making for disease management strategies and future research and development.

Executive Summary
Picarbutrazox is a novel fungicide with a unique mode of action, offering a valuable tool for

resistance management.[1][2] Cyazofamid is a well-established fungicide with proven efficacy

against oomycete pathogens.[3] Experimental data indicates that both fungicides provide

effective control of downy mildew. In studies on cucurbits, picarbutrazox demonstrated high

levels of disease control, comparable to that of commercial standards, including cyazofamid.[1]

Mode of Action
Picarbutrazox: Classified under the Fungicide Resistance Action Committee (FRAC) group

U17, picarbutrazox possesses a novel and not fully elucidated mode of action.[1][2] It is

theorized to disrupt the biosynthesis of phospholipids, which interferes with the normal

functioning of the pathogen's cellular membrane.[4] This unique mechanism of action makes it

a critical component in fungicide resistance management programs, as it shows no known

cross-resistance with other oomycete-targeting fungicides.[4]
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Cyazofamid: Belonging to the quinone inside inhibitor (QiI) group of fungicides (FRAC group

21), cyazofamid targets the mitochondrial respiratory chain in oomycetes.[3][5] Specifically, it

blocks electron transfer at the Qi center of the cytochrome bc1 complex (Complex III), thereby

inhibiting ATP production and disrupting the pathogen's energy supply.[3][5]

Comparative Efficacy
The following tables summarize the available quantitative data on the performance of

picarbutrazox and cyazofamid in controlling downy mildew.

Table 1: Efficacy of Picarbutrazox and Cyazofamid against Cucurbit Downy Mildew

(Pseudoperonospora cubensis)

Fungicide Application Rate
Disease Control
(%)

Data Source

Picarbutrazox
Not specified in

summary
90-96 [1]

Cyazofamid
Not specified in

summary

As effective as

picarbutrazox
[1]

Source: Data derived from field trials in Michigan under moderate to high disease pressure.[1]

Table 2: Efficacy of Picarbutrazox against Grape Downy Mildew (Plasmopara viticola)
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Treatment
(Picarbutrazox
100 SC)

Pooled
Percent
Disease Index
(PDI) - Nashik

Pooled
Percent
Disease Index
(PDI) - Sangli

Marketable
Yield (t/ha) -
Nashik

Marketable
Yield (t/ha) -
Sangli

500 ml/ha 15.83 12.45 21.35 22.18

750 ml/ha 12.57 9.89 23.12 23.94

1000 ml/ha 10.94 7.91 24.03 24.87

1250 ml/ha 9.31 7.13 24.87 25.31

Untreated

Control
68.42 59.78 15.21 16.89

Source: Field trials conducted over two seasons in Nashik and Sangli districts of Maharashtra,

India.[4]

Experimental Protocols
Cucurbit Downy Mildew Efficacy Trials (as summarized in Regulations.gov):[1]

Objective: To compare the efficacy of picarbutrazox with commercial standard fungicides,

including cyazofamid, for the control of downy mildew on cucurbits.

Locations: Field trials were conducted in Michigan.

Disease Pressure: Moderate to high.

Treatments: Picarbutrazox was applied and its performance was compared against a range

of commercial standards which included cyazofamid, ametoctradin + dimethomorph, and

fluopicolide. Specific application rates and intervals were not detailed in the summary

document.

Assessment: Disease control was evaluated as a percentage.

Grape Downy Mildew Efficacy Trial:[4]
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Objective: To evaluate the bio-efficacy of different concentrations of Picarbutrazox 9.53 %

w/w (100 SC) against grape downy mildew.

Pathogen:Plasmopara viticola.

Experimental Design: Field trials were conducted over two seasons (2017-18 and 2018-19)

at two locations in Maharashtra, India (Nashik and Sangli).

Treatments: Four different application rates of Picarbutrazox 100 SC (500, 750, 1000, and

1250 ml/ha) were compared with an untreated control.

Application: A total of four foliar sprays were applied, with the first being preventive and the

subsequent three being curative, initiated upon the first appearance of disease symptoms.

Data Collection:

Percent Disease Index (PDI): Disease severity was recorded on leaves.

Marketable Yield: The yield of grapes in tonnes per hectare (t/ha) was measured.

Phytotoxicity: Observations for any phytotoxic effects on the grapevines were also recorded.
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Caption: Experimental workflow for fungicide efficacy trials.
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Caption: Proposed mode of action of Picarbutrazox.

Mitochondrion

Electron Transport Chain (ETC)

Complex III
(Cytochrome bc1)ATP Synthase

Qi Site

ATP Production Blocked

ATP (Energy)

Cyazofamid

Binds to & Inhibits

Pathogen Inhibition/
Death

Click to download full resolution via product page

Caption: Mode of action of Cyazofamid in the mitochondrion.
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Conclusion
Both picarbutrazox and cyazofamid are highly effective fungicides for the control of downy

mildew. Picarbutrazox's novel mode of action provides a much-needed tool for resistance

management, and its efficacy is comparable to established fungicides like cyazofamid.

Researchers and professionals in drug development should consider the integration of

picarbutrazox into disease management programs to enhance sustainability and mitigate the

evolution of fungicide resistance. Further head-to-head comparative studies under various

environmental conditions and on different crops would be beneficial to refine application

strategies and maximize the utility of both active ingredients.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3026463?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

